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Compound of Interest

Compound Name: Roundup

Cat. No.: B1264058 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address specific issues encountered when working to enhance the rainfastness of

Roundup (glyphosate) applications.

Troubleshooting Guides
Issue 1: Poor Weed Control After Rainfall, Despite Allowing for a Recommended Rain-Free

Period.
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Possible Cause Troubleshooting Step

Suboptimal Environmental Conditions

Verify that applications were made under

favorable weather conditions. Optimal

temperatures for glyphosate activity are

between 15–25°C.[1] High temperatures (above

25°C) and low temperatures (below 5°C) can

reduce plant metabolism, leading to decreased

absorption and translocation of the herbicide.[1]

High humidity can aid absorption by slowing the

drying of spray droplets, but heavy dew may

cause runoff.[1]

Weed Species and Growth Stage

Confirm the susceptibility of the target weed

species. Larger, more mature weeds, or those

with a thicker cuticle, may require a longer rain-

free period for effective control.[1][2]

Applications are most effective when weeds are

actively growing and not under stress from

drought or waterlogging.[1][3]

Inadequate Adjuvant Use

Review the type and concentration of adjuvant

used. The addition of an appropriate adjuvant,

such as a non-ionic surfactant or an

organosilicone-based adjuvant, can significantly

increase the rate of glyphosate absorption,

thereby improving rainfastness.[4]

Incorrect Application Rate

Ensure the glyphosate application rate was

appropriate for the target weed species and

size. Under challenging conditions, such as

imminent rainfall, a higher application rate may

be necessary to ensure a lethal dose is

absorbed quickly.[1]

Water Quality Hard water containing cations like calcium and

magnesium can antagonize glyphosate,

reducing its efficacy. Using harvested rainwater

or adding a water conditioner like ammonium
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sulfate (AMS) to the spray tank before adding

glyphosate can mitigate this issue.[1]

Issue 2: Inconsistent Results When Using Adjuvants to Enhance Rainfastness.

Possible Cause Troubleshooting Step

Incorrect Adjuvant Type

Different adjuvants have different modes of

action. For enhancing rainfastness, surfactants

that increase droplet spreading and penetration

are key. Organosilicone adjuvants are

particularly effective at rapidly increasing

absorption.[4] Ensure the chosen adjuvant is

compatible with the glyphosate formulation.

Improper Adjuvant Concentration

Adjuvant concentration is critical. Both too little

and too much can be suboptimal. Follow the

manufacturer's recommendations for the

specific adjuvant and glyphosate formulation

being used.

Mixing Order

The order of adding components to the spray

tank can impact the effectiveness of the mixture.

Generally, water conditioners should be added

first, followed by the herbicide, and then the

adjuvant, with agitation throughout the process.

Environmental Influences on Adjuvant

Performance

The performance of some adjuvants can be

influenced by environmental conditions such as

temperature and humidity. Review the technical

specifications of the adjuvant for any

environmental limitations.

Frequently Asked Questions (FAQs)
Q1: What is the minimum rain-free period required for Roundup?
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A1: The rain-free period for Roundup (glyphosate) can vary from as little as 30 minutes to

several hours, depending on the formulation, the presence of adjuvants, weather conditions,

and the target weed species.[2][5][6] Modern formulations containing surfactants are more

rainfast than older versions.[4] For many newer formulations, a 30-60 minute rain-free period

may be sufficient under ideal conditions.[4][6] However, for larger weeds or under less

favorable conditions, a longer period of 2-4 hours or more is recommended.[6] A conservative

approach, aiming for a 6-hour rain-free period, is often advised for critical applications.[7]

Q2: How do adjuvants enhance the rainfastness of Roundup?

A2: Adjuvants, particularly surfactants, enhance rainfastness by improving the properties of the

spray solution on the leaf surface. They reduce surface tension, allowing droplets to spread

over a larger area and increasing the contact between the herbicide and the leaf.[4] This

increased contact, along with the ability of some adjuvants to disrupt the waxy cuticle of the

leaf, facilitates faster absorption of glyphosate into the plant tissues.[4] Organosilicone

adjuvants are particularly effective in this regard, promoting rapid uptake.[4]

Q3: What is the effect of rainfall intensity on Roundup efficacy?

A3: Heavy rainfall shortly after application is more likely to wash the herbicide off the leaf

surface than a light drizzle.[8] The physical force of heavy raindrops can remove spray droplets

before they have had sufficient time to be absorbed. A rainfall of 2.5 cm (1 inch) within 24 hours

of application can significantly reduce the effectiveness of some pesticides, while a more

substantial rainfall of 5 cm (2 inches) will likely necessitate reapplication.[4]

Q4: Can applying Roundup to wet foliage (from dew or previous rain) affect rainfastness?

A4: Yes, applying Roundup to wet foliage is generally not recommended. The excess water on

the leaf surface can dilute the herbicide concentration in the spray droplets and may lead to

runoff, reducing the amount of active ingredient that adheres to and is absorbed by the plant.[4]

It is best to wait for the foliage to be dry before application.[4]

Q5: How does temperature and humidity influence the speed of glyphosate absorption?

A5: Temperature and humidity play a crucial role in the rate of glyphosate absorption. Optimal

temperatures for plant growth and herbicide uptake are generally between 15-25°C.[1] High

humidity slows the drying of spray droplets on the leaf surface, which can prolong the
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absorption period.[2] Conversely, low humidity and high winds can cause rapid drying,

potentially reducing the total amount of glyphosate absorbed.[2]

Data Presentation
Table 1: Effect of Rain-Free Period on the Efficacy of Different Glyphosate Formulations on

Senna obtusifolia

Glyphosate Formulation Rain-Free Period (minutes) Weed Control (%)

Roundup Original 15 < 73

30 > 73

Roundup WG 15 < 73

30 > 73

Roundup Transorb 15 > 73

Roundup Transorb R 15 > 73

Roundup Ultra 15 > 73

Data synthesized from a study

on the effect of simulated

rainfall on herbicide efficiency.

[9]

Table 2: Influence of Adjuvants on Glyphosate Efficacy with Simulated Rainfall 1 Hour After

Application
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Adjuvant Concentration Weed Species
Fresh Weight
Reduction (%)

None - Wimmera ryegrass Baseline

LI700 0.50% Wimmera ryegrass Significant increase

Activator 90 0.125% Wimmera ryegrass Significant increase

Codacide Oil 2.0% Wimmera ryegrass Significant increase

This table presents a

qualitative summary of

findings indicating that

certain adjuvants

significantly enhanced

glyphosate activity

even with rainfall

shortly after

application. For

detailed quantitative

data, refer to the

original study.

Experimental Protocols
Protocol 1: Simulated Rainfall Experiment to Evaluate
Glyphosate Rainfastness
Objective: To determine the effect of a simulated rainfall event at various time intervals after

glyphosate application on the efficacy of weed control.

Materials:

Target weed species grown in uniform pots under controlled greenhouse conditions.

CO2 pressurized backpack sprayer with flat spray tips (e.g., "Teejet" XR 11002VS).[9]

Rainfall simulator with adjustable nozzles to deliver a consistent rainfall intensity.
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Glyphosate formulation(s) and any adjuvants to be tested.

Personal Protective Equipment (PPE) as per herbicide label.

Methodology:

Plant Preparation: Grow the target weed species to a consistent growth stage (e.g., 15-20

cm in height).[9] Ensure plants are healthy and actively growing.

Herbicide Application:

Calibrate the sprayer to deliver a known volume per unit area (e.g., 200 L/ha) at a specific

pressure (e.g., 200 kPa).[9]

Prepare the herbicide solution at the desired concentration.

Apply the herbicide uniformly to the foliage of the test plants. Include a control group that

is not sprayed with herbicide.

Rainfall Simulation:

At predetermined intervals after herbicide application (e.g., 15, 30, 60, 120, 240, 360, and

480 minutes), place the treated plants in the rainfall simulator.[9]

Apply a simulated rainfall of a specific intensity and duration (e.g., 15 mm over 5 minutes).

[9] Include a control group of treated plants that do not receive simulated rainfall.

Post-Treatment Care: Return the plants to the greenhouse and maintain optimal growing

conditions.

Efficacy Assessment:

Visually assess weed control at regular intervals (e.g., 7, 14, 21, and 28 days after

application) using a percentage scale where 0% is no effect and 100% is complete plant

death.[9]

At the end of the experiment, harvest the above-ground biomass, dry it in an oven, and

record the dry weight for a quantitative measure of efficacy.
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Protocol 2: ¹⁴C-Glyphosate Absorption and
Translocation Study
Objective: To quantify the rate of glyphosate absorption into and translocation within a plant.

Materials:

¹⁴C-radiolabeled glyphosate of known specific activity.

Microsyringe or other precision application device.

Target plant species with well-developed leaves.

Leaf washing solution (e.g., water:ethanol mix).

Scintillation vials.

Liquid scintillation cocktail.

Liquid scintillation counter.

Plant tissue oxidizer (optional, for translocation studies).

Methodology:

Plant Preparation: Grow plants to the desired stage. Select a specific leaf for treatment.

Application of ¹⁴C-Glyphosate:

Prepare a treatment solution containing a known concentration and radioactivity of ¹⁴C-

glyphosate. Adjuvants can be included to test their effect on absorption.

Using a microsyringe, apply a small, precise droplet (e.g., 10 µL) of the ¹⁴C-glyphosate

solution to a specific area on the adaxial surface of the selected leaf.

Absorption Period: Allow the plant to absorb the ¹⁴C-glyphosate for a predetermined period

(e.g., 0.5, 1, 2, 4, 8, 24 hours).
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Leaf Washing:

At the end of the absorption period, carefully excise the treated leaf.

Wash the surface of the leaf with a known volume of the leaf washing solution to remove

any unabsorbed ¹⁴C-glyphosate.

Collect the wash solution in a scintillation vial.

Quantification of Unabsorbed ¹⁴C-Glyphosate:

Add liquid scintillation cocktail to the vial containing the leaf wash.

Analyze the sample using a liquid scintillation counter to determine the amount of

radioactivity. This represents the amount of ¹⁴C-glyphosate that was not absorbed.

Quantification of Absorbed ¹⁴C-Glyphosate:

The washed leaf can be analyzed to determine the amount of absorbed ¹⁴C-glyphosate.

This can be done by digesting the leaf tissue and analyzing the digestate by liquid

scintillation counting.

Alternatively, the amount of absorbed ¹⁴C-glyphosate can be calculated by subtracting the

amount of unabsorbed radioactivity (from the leaf wash) from the total amount of

radioactivity applied.

Translocation Analysis (Optional):

To determine how much of the absorbed ¹⁴C-glyphosate has translocated to other parts of

the plant, the plant can be sectioned into different parts (e.g., roots, stem, other leaves).

Each section can be dried, weighed, and then combusted in a plant tissue oxidizer. The

evolved ¹⁴CO2 is trapped and quantified by liquid scintillation counting.
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Caption: Key factors influencing the rainfastness and overall efficacy of Roundup applications.
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Caption: A generalized workflow for conducting a simulated rainfall experiment to assess

herbicide rainfastness.
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Caption: The pathway of glyphosate from application on the leaf surface to its site of action

within the plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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